(2-Cyclohexyl-1-[4-(1-hydroxy-1-methyl-ethyl)-5-oxo-tetrahydro-furan-2-YL]-ethyl)-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[2-cyclohexyl-1-[4-(2-hydroxypropan-2-yl)-5-oxooxolan-2-yl]ethyl]carbamate
• InChI: InChI=1S/C20H35NO5/c1-19(2,3)26-18(23)21-15(11-13-9-7-6-8-10-13)16-12-14(17(22)25-16)20(4,5)24/h13-16,24H,6-12H2,1-5H3,(H,21,23)
• InChI Key: ONTNQSPOVPJIPN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1CCCCC1)C2CC(C(=O)O2)C(C)(C)O
• Molecular Formula: C20H35NO5
• DSSTOX Substance ID: DTXSID40560855
• Molecular Weight: 369.5 g/mol
• CAS No.: 125016-14-0

Description

(2-Cyclohexyl-1-[4-(1-hydroxy-1-methyl-ethyl)-5-oxo-tetrahydro-furan-2-YL]-ethyl)-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C20H35NO5 and its molecular weight is 369.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry Applications

• Diels-Alder Reactions : The compound has been utilized in the study of Diels-Alder reactions, showcasing its role in synthesizing complex molecular structures. Diels-Alder reactions are crucial for constructing cyclic compounds, indicating the compound's utility in developing pharmaceuticals and organic materials (Padwa, Brodney, & Lynch, 2003).
• Intramolecular α-Amidoalkylation : Research on L-DOPA derivatives has led to the asymmetric synthesis of Pyrrolo[2,1-a]isoquinolines, highlighting the compound's importance in creating bioactive molecules with potential therapeutic applications (Garcia, Arrasate, Lete, & Sotomayor, 2006).
• Tetracycline Analog Synthesis : Efforts to synthesize tetracycline ring A analogs have involved derivatives of this compound, contributing to the development of new antibiotics and chemotherapeutic agents (Moskalyk, Mak, Chatten, & Locock, 1981).

Pest Control Research

• Juvenogens for Insect Pest Control : The compound's derivatives have been examined for their potential in biochemically activated hormonogenic compounds (juvenogens) for insect pest control, offering environmentally friendly pest management solutions (Wimmer et al., 2007).

Material Science and Polymer Chemistry

• Hydrophilic Aliphatic Polyesters : New cyclic esters related to this compound have been synthesized for homo- and copolymerization, leading to hydrophilic aliphatic polyesters with various applications in biomedical engineering and drug delivery systems (Trollsås et al., 2000).

Organic Synthesis and Stereochemistry

• Enantioselective Synthesis : The compound has been involved in the enantioselective synthesis of dihydropyrimidones, which are important for their biological activity and potential pharmaceutical applications (Goss, Dai, Lou, & Schaus, 2009).